5-[(benzenesulfonyl)methyl]-3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazole

• IUPAC Name: 5-(benzenesulfonylmethyl)-3-(4-phenylmethoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C22H18N2O4S/c25-29(26,20-9-5-2-6-10-20)16-21-23-22(24-28-21)18-11-13-19(14-12-18)27-15-17-7-3-1-4-8-17/h1-14H,15-16H2
• InChI Key: DHNRPNKDEAAUDD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=NOC(=N3)CS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C22H18N2O4S
• Molecular Weight: 406.5 g/mol

Description

The compound “5-[(benzenesulfonyl)methyl]-3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazole” is an organic molecule that contains several functional groups, including a benzenesulfonyl group, a benzyloxy group, and an oxadiazole ring. These functional groups suggest that this compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the oxadiazole ring, which is a heterocyclic ring containing two oxygen atoms and two nitrogen atoms. This ring would be substituted at the 3- and 5-positions with the 4-(benzyloxy)phenyl and (benzenesulfonyl)methyl groups, respectively.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-withdrawing nature of the sulfonyl group and the electron-donating nature of the benzyloxy group. These groups could potentially direct and influence various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the oxadiazole ring could contribute to its stability and rigidity, while the sulfonyl and benzyloxy groups could influence its solubility and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and handling procedures. Proper safety measures should always be taken when handling chemical compounds.

Future Directions

The potential applications and future directions for this compound could be vast, given the versatility of its functional groups. It could potentially be explored for uses in fields such as medicinal chemistry, materials science, or synthetic chemistry.